Cas no 1207050-19-8 (4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine)

4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine is a structurally complex heterocyclic compound featuring a pyrazolo[1,5-a]pyrazine core with a 3-methoxyphenyl substituent at the 2-position and a (2,5-dimethylphenyl)methylthio group at the 4-position. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of sulfur and methoxy functionalities may enhance binding affinity and metabolic stability. Its well-defined structure allows for precise modifications, making it a valuable intermediate in drug discovery. The compound’s purity and synthetic reproducibility are critical for research applications requiring consistent performance in biological assays.
4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine structure
1207050-19-8 structure
Product Name:4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine
CAS No:1207050-19-8
MF:C22H21N3OS
MW:375.48664355278
CID:5392273
Update Time:2025-10-29

4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 4-[[(2,5-Dimethylphenyl)methyl]thio]-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine
    • 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine
    • Inchi: 1S/C22H21N3OS/c1-15-7-8-16(2)18(11-15)14-27-22-21-13-20(24-25(21)10-9-23-22)17-5-4-6-19(12-17)26-3/h4-13H,14H2,1-3H3
    • InChI Key: OCUMQFSGVHTLOD-UHFFFAOYSA-N
    • SMILES: C12=CC(C3=CC=CC(OC)=C3)=NN1C=CN=C2SCC1=CC(C)=CC=C1C

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: -0.87±0.30(Predicted)

4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine Pricemore >>

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Additional information on 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine

Research Briefing on 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine (CAS: 1207050-19-8)

In recent years, the compound 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine (CAS: 1207050-19-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazolo[1,5-a]pyrazine core, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and inflammatory pathways. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic versatility of 1207050-19-8, with optimized routes enabling higher yields and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces reaction time while maintaining excellent regioselectivity. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the compound's stability under physiological conditions has been confirmed through rigorous pharmacokinetic analyses, supporting its suitability for further development.

From a biological perspective, 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine has demonstrated potent inhibitory effects on specific protein kinases implicated in cancer and autoimmune diseases. In vitro assays revealed IC50 values in the low nanomolar range against several kinase targets, including JAK2 and IRAK4. These findings were further validated in murine models of rheumatoid arthritis, where the compound exhibited significant reduction in inflammatory markers and joint damage. Notably, its selectivity profile suggests a favorable safety margin compared to existing kinase inhibitors.

Ongoing research is exploring the compound's potential in combination therapies. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated synergistic effects when 1207050-19-8 was co-administered with checkpoint inhibitors in oncology models. The compound's ability to modulate the tumor microenvironment while maintaining immune cell functionality presents a unique therapeutic advantage. However, researchers caution that further studies are needed to fully understand its mechanism of action and long-term effects.

In conclusion, 4-{[(2,5-dimethylphenyl)methyl]sulfanyl}-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazine represents a promising candidate for drug development across multiple therapeutic areas. Its well-characterized synthesis, potent biological activity, and emerging clinical potential position it as a compound of significant interest to both academic and industrial researchers. Future directions include optimization of formulation for improved bioavailability and initiation of Phase I clinical trials to evaluate its safety profile in humans.

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